Cas no 2963-86-2 (1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-)

1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel- structure
2963-86-2 structure
Product Name:1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-
CAS No:2963-86-2
MF:C12H10O2
MW:186.206603527069
CID:258342
PubChem ID:99087
Update Time:2025-04-19

1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-
    • 1,2-Dihydroacenaphthylene-1α,2α-diol
    • cis-1,2-Acenaphthylene glycol
    • (1R,2S)-1,2-Dihydro-1,2-acenaphthylenediol
    • cis-1,2-acenaphthalenediol
    • cis-1,2-acenaphthenediol
    • cis-1,2-acenaphthylenediol
    • cis-1,2-dihydroacenaphthylene-1,2-diol
    • cis-1,2-dihydroxyacenaphthene
    • cis-acenaphthene-1,2-diol
    • Z-1,2-dihydro-1,2-acenaphthylenediol
    • (1,2)-Acenaphthenediol
    • NSC 171434
    • DTXSID50939255
    • 1,2-Acenaphthylenediol, 1,2-dihydro-
    • NSC 243678
    • 1,2-Acenaphthenediol, cis-
    • 1,2-dihydroacenaphthylene-1,2-diol
    • 1, 1,2-dihydro-, cis-
    • NSC-171434
    • 1,2-Acenaphthylenediol, 1,2-dihydro-, cis-
    • 2963-86-2
    • NSC171434
    • 17976-92-0
    • NSC243678
    • 1,2-dihydro-1,2-acenaphthylenediol
    • 1,2-dioxyacenaphthene
    • SCHEMBL638576
    • NSC-243678
    • Inchi: 1S/C12H10O2/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(11)14/h1-6,11-14H
    • InChI Key: ARGFAPRYULRPAN-UHFFFAOYSA-N
    • SMILES: OC1C2=CC=CC3=CC=CC(=C23)C1O

Computed Properties

  • Exact Mass: 186.0681
  • Monoisotopic Mass: 186.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.444
  • Boiling Point: 407.7°Cat760mmHg
  • Flash Point: 207.9°C
  • Refractive Index: 1.795
  • PSA: 40.46
  • LogP: 1.92020
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